Cas no 99126-64-4 (Poly(oxy-1,2-ethanediyl),a-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-w-methoxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-w-methoxy-
• CAS No: 99126-64-4
• MF: C₁₀H₈O₆S₂
• MW: 288.296920776367
• MDL: MFCD00803681
• CID: 802254
• PubChem ID: 24882458
• Update Time: 2026-04-29

Poly(oxy-1,2-ethanediyl),a-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-w-methoxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-w-methoxy-
• MPEG-maleimide
• MPEG-MAL, average M.W. 10,000
• Poly(oxy-​1,​2-​ethanediyl)​, α-​[2-​(2,​5-​dihydro-​2,​5-​dioxo-​1H-​pyrrol-​1-​yl)​ethyl]​-​ω-​methoxy-
• Methoxypolyethylene glycol MaleiMide
• Methyl p-toluate
• Poly(oxy-?1,?2-?ethanediyl)?, α-?[2-?(2,?5-?dihydro-?2,?5-?dioxo-?1H-?pyrrol-?1-?yl)?ethyl]?-?ω-?methoxy-
• MeO-PEG-C2H4-Mal
• MPEG-MAL
• Methoxy-PEG maleimide
• METHOXYPOLYETHYLENE GLYCOL 5,000 MALEIMIDE
• O-(2-MALEIMIDOETHYL)-O'-METHYLPOLYETHYLENE GLYCOL 5'000
• PEG-MALEIMIDE
• MONO-METHYL POLYETHYLENE GLYCOL 5,000 2-MALEIMIDO-ETHYL ETHER
• MONO-METHYL POLYETHYLENE GLYCOL 5'000 2-MALEIMIDOETHYL ETHER
• mPEG-Mal, 95%, average M.W. 10,000
• mPEG-Mal, 95%, average M.W. 2,000
• mPEG-Mal, 95%, average M.W. 20,000

• MDL： MFCD00803681

Computed Properties

• Exact Mass: 199.08400

Experimental Properties

• Melting Point: 48-52 °C
• Flash Point: >110 °C
• PSA: 55.84000
• LogP: -0.48770
• Sensitiveness: Sensitive to air and humidity

Poly(oxy-1,2-ethanediyl),a-[2-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)ethyl]-w-methoxy- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：3-10-23
• Storage Condition：−20°C

Related Categories

• Material Chemicals High Polymer Materials